Cas no 691398-69-3 (3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide)

• Product Name: 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide
• CAS No: 691398-69-3
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 6403770
• PubChem ID: 2950644
• Update Time: 2025-10-30

3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide
• 3,5-dimethyl-N,N-diphenyl-1,2,4-triazole-1-carboxamide
• 1H-1,2,4-Triazole-1-carboxamide, 3,5-dimethyl-N,N-diphenyl-
• HMS2326I17
• AKOS002244168
• SR-01000272236
• 691398-69-3
• SR-01000272236-1
• MLS000063756
• F1757-0225
• SMR000075540
• CHEMBL1448347
• Z274554818

• Inchi： 1S/C17H16N4O/c1-13-18-14(2)21(19-13)17(22)20(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12H,1-2H3
• InChI Key： XSMRLKCJBGUGPO-UHFFFAOYSA-N
• SMILES： O=C(N1C(C)=NC(C)=N1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 292.13241115g/mol
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 481.7±28.0 °C(Predicted)
• pka: 1.74±0.50(Predicted)

Additional information on 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide

3,5-Dimethyl-N,N-Diphenyl-1H-1,2,4-Triazole-1-Carboxamide (CAS No. 691398-69-3): An Overview of Its Properties and Applications

3,5-Dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide (CAS No. 691398-69-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide makes it an intriguing candidate for various research and development initiatives.

The chemical structure of 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide is characterized by a central 1H-1,2,4-triazole ring substituted with two methyl groups at the 3 and 5 positions and two phenyl groups attached to the nitrogen atoms. This arrangement imparts specific physicochemical properties that are crucial for its biological activity. The presence of the triazole ring is particularly noteworthy as it is a common moiety in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions.

In recent years, extensive research has been conducted to explore the potential applications of 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide. One of the key areas of interest is its antimicrobial activity. Studies have shown that this compound exhibits potent antibacterial and antifungal properties against a wide range of pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, as well as several fungal species.

Beyond its antimicrobial properties, 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide has also been investigated for its potential as an anticancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound selectively induced apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways.

The pharmacokinetic profile of 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide has also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further preclinical and clinical evaluation.

In addition to its direct biological activities, 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide has been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. The flexibility of the triazole ring allows for the introduction of various functional groups that can modulate the compound's properties and improve its efficacy. For example, researchers at the University of California have synthesized several derivatives by modifying the substituents on the phenyl rings and have reported improved potency against specific targets.

The safety profile of 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), further safety assessments are necessary before it can be considered for human use.

In conclusion, 3,5-dimethyl-N,N-diphenyl-1H-1,2,4-triazole-1-carboxamide (CAS No. 691398-69-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.